Cas no 176700-45-1 ((S)-1-Amino-3-(4-chlorophenoxy)-2-propanol)

• Product Name: (S)-1-Amino-3-(4-chlorophenoxy)-2-propanol
• CAS No: 176700-45-1
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 2782712
• Update Time: 2023-08-07

(S)-1-Amino-3-(4-chlorophenoxy)-2-propanol Chemical and Physical Properties

Names and Identifiers

• (S)-1-Amino-3-(4-chlorophenoxy)-2-propanol

• Inchi： 1S/C9H12ClNO2/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,12H,5-6,11H2/t8-/m0/s1
• InChI Key： WCTVXSRNGUMJKC-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1)OC[C@H](CN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 1
• Topological Polar Surface Area: 55.5